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Compound of Interest

Compound Name: Galaxolide

Cat. No.: B129953 Get Quote

Galaxolide (HHCB) and Tonalide (AHTN) are two of the most widely used synthetic polycyclic

musk compounds in personal care products and detergents.[1] Their extensive use has led to

their continuous release into the environment, raising concerns about their persistence,

bioaccumulation, and potential ecological impact.[2] This guide provides a detailed comparison

of the environmental persistence of Galaxolide and Tonalide, supported by experimental data,

for researchers, scientists, and drug development professionals.

Quantitative Data on Environmental Fate
The following table summarizes key quantitative data regarding the environmental persistence

of Galaxolide and Tonalide.
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Parameter Galaxolide (HHCB) Tonalide (AHTN) References

Ready

Biodegradability

Not readily

biodegradable (0%

CO2 evolution in 28

days)

Not readily or

inherently

biodegradable (0%

degradation in 28

days)

[3][4],[5]

Primary Degradation

Half-Life in River

Water

33–100 hours (with

activated sludge)

~9 days (overall half-

life with activated

sludge)

,

Primary Degradation

Half-Life in Activated

Sludge

Not specified 12–24 hours

Primary Degradation

Half-Life in Sediment
79 days Not specified

Dissipation Half-Life in

Soil
95–239 days

>180 days (one study

reported 336 days)
,

Bioconcentration

Factor (BCF) in Fish

(L/kg wet weight)

201–1584

597 (parent

compound); 1320

(total radioactivity

including metabolites)

,

Log Kow 5.9 5.7

Environmental Persistence Profile
Both Galaxolide and Tonalide are characterized by their lipophilic nature and resistance to

complete degradation in the environment. Neither compound is considered readily

biodegradable under standard screening test conditions. However, they do undergo primary

degradation in various environmental compartments, leading to the formation of more polar

metabolites.

Galaxolide exhibits a primary degradation half-life of 33 to 100 hours in river water when

inoculated with activated sludge. Its persistence is more pronounced in soil and sediment, with

half-lives reported to be between 95 and 239 days in soil and 79 days in sediment.
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Tonalide also undergoes primary biodegradation, with a half-life of 12 to 24 hours in activated

sludge. In a simulated river water environment with activated sludge, its overall half-life was

determined to be approximately nine days. Tonalide is notably persistent in soil, with dissipation

half-lives exceeding 180 days, and one field study reporting a half-life of 336 days.

In terms of bioaccumulation, both musks have a moderate to high potential to accumulate in

aquatic organisms. The bioconcentration factor (BCF) for Galaxolide in fish has been reported

in the range of 201 to 1584 L/kg. For Tonalide, the BCF for the parent compound in fish is 597

L/kg, while the BCF including its metabolites is higher at 1320 L/kg.

Experimental Methodologies
The data presented in this guide are derived from studies employing standardized and widely

accepted experimental protocols, primarily those established by the Organisation for Economic

Co-operation and Development (OECD).

Biodegradability Assessment: The lack of ready biodegradability for both Galaxolide and

Tonalide was determined using the OECD Test Guideline 301B (CO₂ Evolution Test). In this

test, the test substance is incubated with a microbial inoculum in a mineral medium for 28 days.

The rate of biodegradation is determined by measuring the amount of carbon dioxide

produced. A substance is considered readily biodegradable if it reaches a 60% level of CO₂

evolution within a 10-day window during the 28-day period.

Bioaccumulation Assessment: Bioconcentration factors (BCFs) are typically determined

following the OECD Test Guideline 305 (Bioaccumulation in Fish: Aqueous and Dietary

Exposure). This guideline describes two methods: the aqueous exposure bioconcentration test

and the dietary exposure bioaccumulation test. For lipophilic substances like Galaxolide and

Tonalide, the aqueous exposure test is common. Fish are exposed to a constant, low

concentration of the test substance in water for a specified period (uptake phase), followed by

a period in clean water (depuration phase). The concentrations of the test substance in the fish

tissue and in the water are measured at regular intervals to calculate the BCF.

Soil and Sediment Half-Life Determination: Studies on the degradation in soil and sediment

often follow protocols similar to the OECD Test Guideline 307 (Aerobic and Anaerobic

Transformation in Soil) and OECD Test Guideline 308 (Aerobic and Anaerobic Transformation

in Aquatic Sediment Systems). These studies involve incubating the test substance with soil or
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sediment samples under controlled laboratory conditions that simulate the natural environment.

The disappearance of the parent compound is monitored over time to calculate the degradation

half-life.

Comparative Logic Diagram
The following diagram illustrates the key factors influencing the environmental persistence of

Galaxolide and Tonalide.
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Caption: Comparative environmental fate of Galaxolide and Tonalide.

Conclusion
Both Galaxolide and Tonalide exhibit significant environmental persistence, characterized by

slow degradation rates in soil and sediment and a moderate to high potential for

bioaccumulation. While their primary degradation in aquatic environments can be relatively

rapid under certain conditions, their overall persistence, particularly of Tonalide in soil, warrants

continued monitoring and research. The data presented highlight the importance of considering

the specific environmental compartment when assessing the risks associated with these widely

used fragrance ingredients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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